Cas no 2229285-45-2 (tert-butyl N-(propan-2-yl)-N-(4-sulfanylbutyl)carbamate)

Technical Introduction: tert-Butyl N-(propan-2-yl)-N-(4-sulfanylbutyl)carbamate is a specialized carbamate derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a terminal sulfhydryl (-SH) functionality. This compound is particularly valuable in organic synthesis and peptide chemistry, where the Boc group provides selective protection for amines under basic conditions, while the sulfanyl moiety allows for further functionalization, such as thiol-ene click chemistry or conjugation reactions. Its structural design ensures compatibility with a range of reaction conditions, offering versatility in constructing complex molecular architectures. The product is typically handled under inert conditions to preserve the reactivity of the thiol group. Suitable for research applications requiring controlled amine protection and thiol-based modifications.

tert-butyl N-(propan-2-yl)-N-(4-sulfanylbutyl)carbamate structure

2229285-45-2 structure

Product Name:tert-butyl N-(propan-2-yl)-N-(4-sulfanylbutyl)carbamate

CAS No:2229285-45-2

MF:C₁₂H₂₅NO₂S

MW:247.397402524948

CID:5846771

PubChem ID:165846682

Update Time:2025-06-13

tert-butyl N-(propan-2-yl)-N-(4-sulfanylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-(propan-2-yl)-N-(4-sulfanylbutyl)carbamate
- EN300-1883790
- 2229285-45-2
- Inchi： 1S/C12H25NO2S/c1-10(2)13(8-6-7-9-16)11(14)15-12(3,4)5/h10,16H,6-9H2,1-5H3
- InChI Key： LMQIUYVDMZXWPQ-UHFFFAOYSA-N
- SMILES： SCCCCN(C(=O)OC(C)(C)C)C(C)C

Computed Properties

Exact Mass: 247.16060021g/mol
Monoisotopic Mass: 247.16060021g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 7
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 30.5Å²

tert-butyl N-(propan-2-yl)-N-(4-sulfanylbutyl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1883790-0.05g	tert-butyl N-(propan-2-yl)-N-(4-sulfanylbutyl)carbamate	2229285-45-2	0.05g	$888.0	2023-09-18
Enamine	EN300-1883790-0.1g	tert-butyl N-(propan-2-yl)-N-(4-sulfanylbutyl)carbamate	2229285-45-2	0.1g	$930.0	2023-09-18
Enamine	EN300-1883790-0.25g	tert-butyl N-(propan-2-yl)-N-(4-sulfanylbutyl)carbamate	2229285-45-2	0.25g	$972.0	2023-09-18
Enamine	EN300-1883790-0.5g	tert-butyl N-(propan-2-yl)-N-(4-sulfanylbutyl)carbamate	2229285-45-2	0.5g	$1014.0	2023-09-18
Enamine	EN300-1883790-1.0g	tert-butyl N-(propan-2-yl)-N-(4-sulfanylbutyl)carbamate	2229285-45-2	1g	$1057.0	2023-06-01
Enamine	EN300-1883790-2.5g	tert-butyl N-(propan-2-yl)-N-(4-sulfanylbutyl)carbamate	2229285-45-2	2.5g	$2071.0	2023-09-18
Enamine	EN300-1883790-5.0g	tert-butyl N-(propan-2-yl)-N-(4-sulfanylbutyl)carbamate	2229285-45-2	5g	$3065.0	2023-06-01
Enamine	EN300-1883790-10.0g	tert-butyl N-(propan-2-yl)-N-(4-sulfanylbutyl)carbamate	2229285-45-2	10g	$4545.0	2023-06-01
Enamine	EN300-1883790-1g	tert-butyl N-(propan-2-yl)-N-(4-sulfanylbutyl)carbamate	2229285-45-2	1g	$1057.0	2023-09-18
Enamine	EN300-1883790-5g	tert-butyl N-(propan-2-yl)-N-(4-sulfanylbutyl)carbamate	2229285-45-2	5g	$3065.0	2023-09-18

tert-butyl N-(propan-2-yl)-N-(4-sulfanylbutyl)carbamate Related Literature

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Additional information on tert-butyl N-(propan-2-yl)-N-(4-sulfanylbutyl)carbamate

Comprehensive Overview of tert-butyl N-(propan-2-yl)-N-(4-sulfanylbutyl)carbamate (CAS No. 2229285-45-2)

The compound tert-butyl N-(propan-2-yl)-N-(4-sulfanylbutyl)carbamate (CAS No. 2229285-45-2) is a specialized carbamate derivative with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl group and a sulfanylbutyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and peptide modification.

In recent years, the demand for sulfur-containing compounds like tert-butyl N-(propan-2-yl)-N-(4-sulfanylbutyl)carbamate has surged, driven by their versatility in medicinal chemistry. This compound is particularly relevant in the development of protease inhibitors and enzyme modulators, which are critical in treating diseases such as cancer and viral infections. Its carbamate backbone provides stability, while the sulfanyl group offers reactivity for further functionalization.

One of the key advantages of CAS No. 2229285-45-2 is its compatibility with solid-phase peptide synthesis (SPPS), a technique widely used in bioconjugation and drug delivery systems. The tert-butyl protecting group enhances the compound's stability during reactions, making it a preferred choice for researchers working on peptide-based therapeutics. Additionally, its sulfhydryl functionality allows for selective conjugation with maleimide or other thiol-reactive groups, enabling precise molecular targeting.

The growing interest in personalized medicine and targeted drug delivery has further highlighted the importance of compounds like tert-butyl N-(propan-2-yl)-N-(4-sulfanylbutyl)carbamate. Its ability to facilitate site-specific modifications in biomolecules aligns with the current trends in precision medicine. Moreover, its applications extend to biomaterial engineering, where it is used to create functionalized surfaces for biosensors and diagnostic tools.

From a synthetic perspective, CAS No. 2229285-45-2 is often employed in the preparation of thiol-functionalized linkers, which are essential for cross-linking and immobilization strategies. The compound's carbamate group also serves as a protecting group for amines, ensuring selective reactivity in multi-step syntheses. This dual functionality makes it a versatile tool for chemists working on complex organic frameworks.

In conclusion, tert-butyl N-(propan-2-yl)-N-(4-sulfanylbutyl)carbamate (CAS No. 2229285-45-2) is a multifaceted compound with broad applications in drug development, bioconjugation, and material science. Its unique chemical properties and compatibility with modern synthetic techniques position it as a critical component in advancing biomedical research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.